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Compound of Interest

Compound Name:
5-Bromo-2-methyl-2H-indazole-3-

carbaldehyde

Cat. No.: B581524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of 5-Bromo-2-methyl-2H-indazole-3-
carbaldehyde, a heterocyclic aromatic compound of significant interest in medicinal chemistry

and synthetic organic chemistry. The core focus of this guide is to present its fundamental

physicochemical properties, with a specific emphasis on its molecular weight.

Physicochemical Properties
The precise molecular weight of a compound is a critical parameter in drug design, synthesis,

and analysis. It is fundamental for stoichiometric calculations, the interpretation of mass

spectrometry data, and for understanding the compound's pharmacokinetic and

pharmacodynamic profiles.

Property Value

Molecular Formula C9H7BrN2O

Molecular Weight 239.07 g/mol

CAS Number 1345853-99-4

The determination of the molecular weight is derived from its molecular formula, C9H7BrN2O.

The calculation is based on the atomic masses of its constituent elements: Carbon (C),
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Hydrogen (H), Bromine (Br), Nitrogen (N), and Oxygen (O). This foundational data is essential

for any quantitative study involving 5-Bromo-2-methyl-2H-indazole-3-carbaldehyde.

Logical Relationship of Molecular Weight
Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound from its constituent elements.

Identify Constituent Elements
(Carbon, Hydrogen, Bromine, Nitrogen, Oxygen)

Determine Atomic Mass of Each Element Count Number of Atoms of Each Element in Molecular Formula (C9H7BrN2O)

Calculate Total Mass Contribution of Each Element

Sum the Masses to Obtain Molecular Weight (239.07 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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